Cas no 2138529-42-5 (2-methyl-2-{1,2,4triazolo1,5-apyrazin-5-yl}propanoic acid)

• Product Name: 2-methyl-2-{1,2,4triazolo1,5-apyrazin-5-yl}propanoic acid
• CAS No: 2138529-42-5
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 6184151
• PubChem ID: 165962490
• Update Time: 2025-06-10

2-methyl-2-{1,2,4triazolo1,5-apyrazin-5-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-{1,2,4triazolo1,5-apyrazin-5-yl}propanoic acid
• 2-methyl-2-{[1,2,4]triazolo[1,5-a]pyrazin-5-yl}propanoic acid
• EN300-1139524
• 2138529-42-5

• Inchi： 1S/C9H10N4O2/c1-9(2,8(14)15)6-3-10-4-7-11-5-12-13(6)7/h3-5H,1-2H3,(H,14,15)
• InChI Key： PCDZNTXTWCUKNT-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1=CN=CC2=NC=NN12)=O

Computed Properties

• Exact Mass: 206.08037557g/mol
• Monoisotopic Mass: 206.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.4Ų

Additional information on 2-methyl-2-{1,2,4triazolo1,5-apyrazin-5-yl}propanoic acid

Introduction to 2-Methyl-2-{1,2,4-Triazolo[1,5-a]pyrazin-5-yl}Propanoic Acid (CAS No. 2138529-42-5)

2-Methyl-2-{1,2,4-Triazolo[1,5-a]pyrazin-5-yl}Propanoic Acid, also known by its CAS number 2138529-42-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a propanoic acid moiety with a substituted triazolopyrazine ring system. The molecule's structure and properties make it a promising candidate for various applications, particularly in drug discovery and development.

The chemical structure of this compound is intriguing. The propanoic acid group serves as the backbone, while the triazolo[1,5-a]pyrazine ring system introduces a level of complexity and functionality. This combination allows for potential interactions with biological targets, making it a valuable molecule for exploring therapeutic interventions. Recent studies have highlighted the importance of such heterocyclic systems in modulating enzyme activity and receptor binding.

One of the most recent advancements in understanding this compound involves its synthesis and characterization. Researchers have developed efficient synthetic routes to prepare this molecule, leveraging modern organic chemistry techniques such as microwave-assisted synthesis and catalytic coupling reactions. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for subsequent biological evaluations.

In terms of biological activity, 2-Methyl-2-{1,2,4-Triazolo[1,5-a]pyrazin-5-yl}Propanoic Acid has shown promise in preclinical studies. It exhibits selective inhibition against certain kinases and enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases. For instance, recent research has demonstrated its ability to inhibit the Janus kinase (JAK) family members, which are critical mediators in immune response and cellular signaling pathways.

The pharmacokinetic profile of this compound is another area that has garnered attention. Studies have shown that it possesses favorable absorption characteristics and moderate stability in biological systems. These properties are essential for its potential use as an oral therapeutic agent. Furthermore, preliminary toxicity studies indicate that it has a relatively low toxicity profile at therapeutic doses, which is encouraging for further development.

Beyond its direct pharmacological applications, this compound serves as a valuable tool for studying molecular interactions and drug design principles. Its structure provides insights into how heterocyclic systems can be engineered to optimize bioavailability and efficacy. Such knowledge is invaluable for designing next-generation drugs with improved therapeutic indices.

In conclusion, 2-Methyl-2-{1,2,4-Triazolo[1,5-a]pyrazin-5-yl}Propanoic Acid (CAS No. 2138529-42-5) represents a significant advancement in chemical synthesis and pharmacological research. Its unique structure and promising biological activity position it as a potential candidate for developing novel therapeutic agents. Continued research into its properties will undoubtedly shed further light on its applications and optimize its potential for clinical use.